Cas no 1326902-88-8 (2-(4-chlorophenyl)-4-[3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl]-1,2-dihydroisoquinolin-1-one)

2-(4-Chlorophenyl)-4-[3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl]-1,2-dihydroisoquinolin-1-one is a heterocyclic compound featuring a fused isoquinolin-1-one core substituted with a 4-chlorophenyl group and a 1,2,4-oxadiazole moiety bearing a 3-methylphenyl substituent. This structure suggests potential utility in medicinal chemistry, particularly as a scaffold for bioactive molecule development. The presence of the oxadiazole ring enhances stability and may confer favorable binding properties in biological systems. The chlorophenyl and methylphenyl groups contribute to lipophilicity, potentially improving membrane permeability. Its well-defined molecular architecture makes it a candidate for further pharmacological evaluation, particularly in targeting enzyme inhibition or receptor modulation. The compound's synthetic versatility allows for further derivatization to optimize physicochemical and biological properties.

2-(4-chlorophenyl)-4-[3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl]-1,2-dihydroisoquinolin-1-one structure

1326902-88-8 structure

Product Name:2-(4-chlorophenyl)-4-[3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl]-1,2-dihydroisoquinolin-1-one

CAS No:1326902-88-8

MF:C₂₄H₁₆ClN₃O₂

MW:413.855744361877

CID:5399598

Update Time:2025-05-23

2-(4-chlorophenyl)-4-[3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl]-1,2-dihydroisoquinolin-1-one Chemical and Physical Properties

Names and Identifiers

- 2-(4-Chlorophenyl)-4-[3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl]-1(2H)-isoquinolinone
- 2-(4-chlorophenyl)-4-[3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl]-1,2-dihydroisoquinolin-1-one
- Inchi： 1S/C24H16ClN3O2/c1-15-5-4-6-16(13-15)22-26-23(30-27-22)21-14-28(18-11-9-17(25)10-12-18)24(29)20-8-3-2-7-19(20)21/h2-14H,1H3
- InChI Key： CKYCSNVKOWVMDD-UHFFFAOYSA-N
- SMILES： C1(=O)C2=C(C=CC=C2)C(C2ON=C(C3=CC=CC(C)=C3)N=2)=CN1C1=CC=C(Cl)C=C1

Experimental Properties

Density: 1.351±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
Boiling Point: 629.6±65.0 °C(Predicted)
pka: -1.72±0.50(Predicted)

2-(4-chlorophenyl)-4-[3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl]-1,2-dihydroisoquinolin-1-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Life Chemicals	F3398-2229-2μmol	2-(4-chlorophenyl)-4-[3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl]-1,2-dihydroisoquinolin-1-one	1326902-88-8	2μmol	$57.0	2023-09-10
Life Chemicals	F3398-2229-5μmol	2-(4-chlorophenyl)-4-[3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl]-1,2-dihydroisoquinolin-1-one	1326902-88-8	5μmol	$63.0	2023-09-10
Life Chemicals	F3398-2229-10μmol	2-(4-chlorophenyl)-4-[3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl]-1,2-dihydroisoquinolin-1-one	1326902-88-8	10μmol	$69.0	2023-09-10
Life Chemicals	F3398-2229-20μmol	2-(4-chlorophenyl)-4-[3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl]-1,2-dihydroisoquinolin-1-one	1326902-88-8	20μmol	$79.0	2023-09-10
Life Chemicals	F3398-2229-1mg	2-(4-chlorophenyl)-4-[3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl]-1,2-dihydroisoquinolin-1-one	1326902-88-8	1mg	$54.0	2023-09-10
Life Chemicals	F3398-2229-2mg	2-(4-chlorophenyl)-4-[3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl]-1,2-dihydroisoquinolin-1-one	1326902-88-8	2mg	$59.0	2023-09-10
Life Chemicals	F3398-2229-3mg	2-(4-chlorophenyl)-4-[3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl]-1,2-dihydroisoquinolin-1-one	1326902-88-8	3mg	$63.0	2023-09-10
Life Chemicals	F3398-2229-4mg	2-(4-chlorophenyl)-4-[3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl]-1,2-dihydroisoquinolin-1-one	1326902-88-8	4mg	$66.0	2023-09-10
Life Chemicals	F3398-2229-5mg	2-(4-chlorophenyl)-4-[3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl]-1,2-dihydroisoquinolin-1-one	1326902-88-8	5mg	$69.0	2023-09-10
Life Chemicals	F3398-2229-10mg	2-(4-chlorophenyl)-4-[3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl]-1,2-dihydroisoquinolin-1-one	1326902-88-8	10mg	$79.0	2023-09-10